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Compound of Interest

2-Chlorocyclohex-1-
Compound Name:
enecarbaldehyde

Cat. No.: B154298

For researchers, scientists, and drug development professionals requiring accurate and
reproducible analysis of 2-Chlorocyclohex-1-enecarbaldehyde, the selection of a suitable
analytical standard is a critical first step. This guide provides a comparative overview of
commercially available standards and outlines adaptable analytical methodologies to aid in
method development and validation.

Comparison of Commercially Available Standards

While a comprehensive, direct comparison of performance data for analytical standards of 2-
Chlorocyclohex-1-enecarbaldehyde is not publicly available, researchers can select a
suitable standard based on the purity and supplier information summarized below. It is
recommended to obtain a Certificate of Analysis (CoA) from the chosen supplier for detailed
information on purity, impurity profiles, and storage conditions.
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) Product CAS ] Molecular Molecular
Supplier Purity .
Name Number Formula Weight
2-
Chlorocycloh
AChemBlock  ex-1- 1680-73-5 95.00% C7HoCIO 144.6
enecarbaldeh
yde
2-
Chlorocycloh
CP Lab
ex-1- 1680-73-5 97% C7HoCIO 144.5988
Safety
enecarbaldeh
yde
: 2-
Sigma-
CHLOROCY
Aldrich
CLOHEX-1- 1680-73-5 97% C7HoCIO 144.6
(AstaTech,
ENECARBAL
Inc.)
DEHYDE

Note: The information presented is based on publicly available data from supplier websites.
Purity and other specifications may vary by lot.

Recommended Analytical Protocols (Adaptable for
2-Chlorocyclohex-1-enecarbaldehyde)

Validated analytical methods specifically for 2-Chlorocyclohex-1-enecarbaldehyde are not
readily found in the public domain. However, established methods for similar compounds, such
as chlorinated hydrocarbons and other a,3-unsaturated aldehydes, can be adapted. The
following protocols are provided as a starting point for method development.

Gas Chromatography-Mass Spectrometry (GC-MS) -
Template Method

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile
compounds like 2-Chlorocyclohex-1-enecarbaldehyde. The following general procedure,
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based on methods for chlorinated hydrocarbons and other aldehydes, can be optimized.

Experimental Protocol:

e Sample Preparation:

o Accurately weigh the 2-Chlorocyclohex-1-enecarbaldehyde analytical standard and
dissolve it in a high-purity volatile solvent (e.g., hexane, dichloromethane, or ethyl acetate)
to prepare a stock solution of known concentration.

o Prepare a series of calibration standards by serial dilution of the stock solution.

o For sample analysis, use an appropriate extraction method (e.g., liquid-liquid extraction or
solid-phase extraction) to isolate the analyte from the sample matrix, concentrating the
extract if necessary.

e GC-MS Conditions (Starting Point):

o Column: A mid-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 um),
is a suitable starting point.[1]

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o Inlet Temperature: 250°C.

o Injection Volume: 1 pL (split or splitless, depending on concentration).

o Oven Temperature Program:

» [nitial temperature: 50°C, hold for 2 minutes.

= Ramp: 10°C/min to 280°C.

= Hold at 280°C for 5 minutes.

o Mass Spectrometer:

= |onization Mode: Electron lonization (EI) at 70 eV.[1]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b154298?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Natural_Occurrence_of_Cyclohexa_1_3_diene_1_carbaldehyde_Derivatives_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Natural_Occurrence_of_Cyclohexa_1_3_diene_1_carbaldehyde_Derivatives_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

= Source Temperature: 230°C.

» Quadrupole Temperature: 150°C.

» Scan Range: m/z 40-400.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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